N-[1-[3-(cyclobutylmethylamino)pyridine-2-carbonyl]piperidin-3-yl]acetamide

• IUPAC Name: N-[1-[3-(cyclobutylmethylamino)pyridine-2-carbonyl]piperidin-3-yl]acetamide
• InChI: InChI=1S/C18H26N4O2/c1-13(23)21-15-7-4-10-22(12-15)18(24)17-16(8-3-9-19-17)20-11-14-5-2-6-14/h3,8-9,14-15,20H,2,4-7,10-12H2,1H3,(H,21,23)
• InChI Key: HQGBOTJKFROSGC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCCN(C1)C(=O)C2=C(C=CC=N2)NCC3CCC3
• Molecular Formula: C18H26N4O2
• Molecular Weight: 330.4 g/mol

Description

N-[1-[3-(cyclobutylmethylamino)pyridine-2-carbonyl]piperidin-3-yl]acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a piperidine ring, a pyridine ring, and a cyclobutylmethylamino group, making it a molecule of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[3-(cyclobutylmethylamino)pyridine-2-carbonyl]piperidin-3-yl]acetamide typically involves multiple steps, starting with the preparation of the piperidine and pyridine intermediates. The cyclobutylmethylamino group is introduced through a nucleophilic substitution reaction. The final step involves the acylation of the piperidine ring with the pyridine-2-carbonyl chloride under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This includes controlling the temperature, solvent choice, and reaction time. The use of continuous flow reactors can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-[1-[3-(cyclobutylmethylamino)pyridine-2-carbonyl]piperidin-3-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidine or pyridine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

N-[1-[3-(cyclobutylmethylamino)pyridine-2-carbonyl]piperidin-3-yl]acetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-[3-(cyclobutylmethylamino)pyridine-2-carbonyl]piperidin-3-yl]acetamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[1-[3-(cyclopropylmethylamino)pyridine-2-carbonyl]piperidin-3-yl]acetamide
• N-[1-[3-(cyclohexylmethylamino)pyridine-2-carbonyl]piperidin-3-yl]acetamide

Uniqueness

N-[1-[3-(cyclobutylmethylamino)pyridine-2-carbonyl]piperidin-3-yl]acetamide is unique due to its specific structural features, such as the cyclobutylmethylamino group, which may confer distinct biological and chemical properties compared to its analogs.